483-17-0

Cephaeline

In Stock

• CAS RN:
• 483-17-0

• Formula:
• C28H38N2O4

• InChI:
• InChI=1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3/t17-,20-,23+,24-/m0/s1

• InChIKey:
• DTGZHCFJNDAHEN-OZEXIGSWSA-N

• Cephaeline is an alkaloid originally isolated from C. ipecacuanha with diverse biological activities. It inhibits the cytochrome P450 (CYP) isoforms CYP2D6 and CYP3A4 in vitro (Kis = 54 and 355 μM, respectively). Cephaeline reduces Zika virus (ZIKV) NS1 protein expression in HEK293 cells (IC50 = 26.4 nM) and reduces viral titer in ZIKV-infected SNB-19 cells (IC50 = 3.11 nM). In vivo, cephaeline (2 mg/kg, i.p.) reduces serum viral load in ZIKV-infected Ifnar1-/- mice. It induces emesis in ferrets when administered at a dose of 0.5 mg/kg, an effect that is prevented by the serotonin (5-HT) receptor subtype 5-HT3 antagonist ondansetron. Cephaeline (1 mg/kg) also increases output of respiratory tract fluid in rabbits.
  Cephaeline is a pyridoisoquinoline comprising emetam having a hydroxy group at the 6'-position and methoxy substituents at the 7'-, 10- and 11-positions. It der...

Cephaeline

• CAS RN:
• 5483-17-0

• Formula:
• C28H38N2O4

• InChI:
• InChI=1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3/t17-,20-,23+,24-/m0/s1

• InChIKey:
• DTGZHCFJNDAHEN-OZEXIGSWSA-N

• Cephaeline is an alkaloid that is found in Cephaelis ipecacuanha and other plant species including Psychotria acuminata. Cephaeline induces vomiting by stimulating the stomach lining and is found in commercial products such as syrup of ipecac. Chemically, it is closely related to emetine.